Cas no 2764012-16-8 (rac-(1R,3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentane-1-carboxylic acid
• CAS No: 2764012-16-8
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 6565857
• PubChem ID: 165981861
• Update Time: 2025-06-08

rac-(1R,3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343866
• 2764012-16-8
• rac-(1R,3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentane-1-carboxylic acid

• Inchi： 1S/C22H23NO4/c24-21(25)15-10-9-14(11-15)12-23-22(26)27-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,23,26)(H,24,25)/t14-,15+/m0/s1
• InChI Key： BRQMYPYVKOVQQI-LSDHHAIUSA-N
• SMILES： OC([C@@H]1CC[C@H](CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentane-1-carboxylic acid

Research Brief on rac-(1R,3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentane-1-carboxylic acid (CAS: 2764012-16-8)

The compound rac-(1R,3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentane-1-carboxylic acid (CAS: 2764012-16-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its cyclopentane backbone and Fmoc-protected amino group, serves as a versatile intermediate in peptide synthesis and drug discovery. Recent studies have explored its applications in the development of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the key advancements in the utilization of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group provides a robust protective strategy for the amino functionality, enabling efficient coupling reactions. Researchers have successfully employed this intermediate in the synthesis of cyclic peptides, which are increasingly recognized for their potential in modulating challenging biological targets. The stereochemistry of the cyclopentane ring further enhances the conformational rigidity of the resulting peptides, improving their binding affinity and metabolic stability.

In addition to its synthetic utility, recent investigations have highlighted the pharmacological potential of derivatives based on this scaffold. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the carboxylic acid moiety of rac-(1R,3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentane-1-carboxylic acid yielded potent inhibitors of metalloproteinases, a class of enzymes implicated in cancer metastasis and inflammatory diseases. The study reported IC50 values in the nanomolar range, underscoring the therapeutic promise of this chemical framework.

Another notable application of this compound lies in the development of prodrugs. The Fmoc group can be selectively removed under mild conditions, allowing for the controlled release of active drug molecules. Recent preclinical studies have explored this approach in the context of targeted drug delivery systems, particularly for treating neurological disorders where blood-brain barrier penetration is a critical challenge. The cyclopentane core has been shown to confer favorable pharmacokinetic properties, including enhanced bioavailability and reduced off-target effects.

Despite these promising developments, challenges remain in the large-scale production and purification of rac-(1R,3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentane-1-carboxylic acid. Recent process chemistry studies have focused on optimizing the synthetic route to improve yield and enantiomeric purity. Advances in continuous flow chemistry and biocatalytic methods are expected to address these limitations, paving the way for broader applications of this compound in pharmaceutical development.

In conclusion, rac-(1R,3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentane-1-carboxylic acid represents a valuable building block in modern drug discovery. Its unique structural features and versatile reactivity make it an attractive candidate for the design of next-generation therapeutics. Ongoing research efforts are likely to uncover additional applications of this scaffold, further solidifying its importance in the chemical biology and medicinal chemistry landscape.